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Compound of Interest

Compound Name:
1-Palmitoyl-2-hydroxy-sn-glycero-

3-PE

Cat. No.: B1242901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Palmitoyl-2-hydroxy-sn-glycero-3-phosphoethanolamine (16:0 Lyso-PE) is a naturally

occurring lysophospholipid, a minor but biologically significant component of cell membranes.

[1][2] It is formed by the partial hydrolysis of phosphatidylethanolamine, a process often

catalyzed by the enzyme phospholipase A2.[1] This lysophospholipid plays a role in cell

signaling and has been observed to have antibacterial and antifungal properties.[1] In research,

it is utilized as a standard for the quantification of saturated lysophosphoethanolamines and as

a control lipid in various biological assays.[3][4] Its levels have been shown to be altered in

certain pathological conditions, such as alcohol-induced liver injury and hepatocellular

carcinoma in mouse models.[4]

Physicochemical Properties and Handling
Proper handling and storage of the 1-Palmitoyl-2-hydroxy-sn-glycero-3-PE standard are

crucial for maintaining its integrity and ensuring experimental reproducibility.

Table 1: Physicochemical Properties
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Property Value Reference

Synonyms

16:0 LPE, 16:0 Lyso-PE, 1-

Hexadecanoyl-sn-glycero-3-

Phosphoethanolamine

[4]

Molecular Formula C21H44NO7P [4]

Formula Weight 453.6 g/mol [4]

Purity
>99% (may contain up to 10%

of the 2-LPE isomer)
[5]

Physical State Solid [4]

Storage and Stability
The stability of the standard is dependent on the storage conditions.

Table 2: Storage Conditions and Stability

Storage Temperature Recommended Duration Reference

-80°C Up to 6 months (in solution) [3]

-20°C
Up to 1 month (in solution), ≥ 4

years (as solid)
[3][4]

For long-term storage, it is recommended to store 1-Palmitoyl-2-hydroxy-sn-glycero-3-PE as

a solid at -20°C.[4] Once in solution, it should be stored at -80°C for long-term use or at -20°C

for short-term use.[3] Repeated freeze-thaw cycles should be avoided.

Solubility
The solubility of 1-Palmitoyl-2-hydroxy-sn-glycero-3-PE varies depending on the solvent.

Table 3: Solubility Data
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Solvent Solubility Reference

Chloroform Sparingly soluble [4]

Dimethylformamide (DMF) Sparingly soluble [4]

Dimethyl sulfoxide (DMSO) Sparingly soluble [4]

It is advisable to prepare a stock solution in an organic solvent and then dilute it with aqueous

buffers for biological experiments.

Experimental Protocols
Preparation of Stock Solution
Materials:

1-Palmitoyl-2-hydroxy-sn-glycero-3-PE standard

Anhydrous ethanol or chloroform

Inert gas (e.g., argon or nitrogen)

Glass vials

Protocol:

Allow the vial of solid 1-Palmitoyl-2-hydroxy-sn-glycero-3-PE to equilibrate to room

temperature before opening.

Weigh the desired amount of the standard in a clean glass vial.

Add the appropriate volume of anhydrous ethanol or chloroform to achieve the desired stock

concentration (e.g., 1 mg/mL).

Purge the vial with an inert gas to prevent oxidation.

Cap the vial tightly and vortex until the standard is completely dissolved.
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Store the stock solution at -20°C for short-term use or -80°C for long-term storage.[3]

Use as an Internal Standard in Mass Spectrometry
1-Palmitoyl-2-hydroxy-sn-glycero-3-PE is commonly used as an internal standard for the

quantification of other saturated lysophosphoethanolamines in biological samples.[4]

Workflow for Lipid Extraction and Analysis:
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Biological Sample
(e.g., serum, plasma, tissue homogenate)

Add 1-Palmitoyl-2-hydroxy-sn-glycero-3-PE
Internal Standard

Lipid Extraction
(e.g., Folch or Bligh-Dyer method)

Dry Down Extract and
Resuspend in Injection Solvent

LC-MS/MS Analysis

Data Analysis and Quantification

 

LPE (e.g., 1-Palmitoyl-2-hydroxy-
sn-glycero-3-PE)

LPA1 Receptor

Binds to

Gi/o Protein

Activates

Phospholipase C (PLC)

Activates

IP3

Generates

Ca2+ Release from ER

Ca2+ Influx

Cellular Response
(e.g., Neuronal differentiation)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1242901?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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